Cas no 320582-39-6 (Pyrazinecarboxamide, N-(4-fluorophenyl)-)

• Product Name: Pyrazinecarboxamide, N-(4-fluorophenyl)-
• CAS No: 320582-39-6
• MF: C₁₁H₈FN₃O
• MW: 217.199125289917
• CID: 3937933
• Update Time: 2025-05-20

Pyrazinecarboxamide, N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide, N-(4-fluorophenyl)-
• N-(4-fluorophenyl)pyrazine-2-carboxamide

• Inchi： 1S/C11H8FN3O/c12-8-1-3-9(4-2-8)15-11(16)10-7-13-5-6-14-10/h1-7H,(H,15,16)
• InChI Key： GYYWBZYUXVRWBM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)=NC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Pyrazinecarboxamide, N-(4-fluorophenyl)-

Pyrazinecarboxamide, N-(4-fluorophenyl)- (CAS No. 320582-39-6): A Comprehensive Overview

Pyrazinecarboxamide, N-(4-fluorophenyl)- (CAS No. 320582-39-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(4-fluorophenyl)pyrazine-2-carboxamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of Pyrazinecarboxamide, N-(4-fluorophenyl)- consists of a pyrazine ring linked to a carboxamide group, with a 4-fluorophenyl substituent attached to the nitrogen atom of the carboxamide. This specific arrangement imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

One of the key aspects of Pyrazinecarboxamide, N-(4-fluorophenyl)- is its synthetic accessibility. Several methods have been reported for the synthesis of this compound, including classical organic synthesis routes and more modern techniques such as microwave-assisted synthesis. These methods typically involve the reaction of 2-chloropyrazine with 4-fluoroaniline in the presence of a suitable base and solvent. The choice of synthetic route can significantly impact the yield and purity of the final product, which is crucial for its use in pharmaceutical research.

In terms of its biological activities, Pyrazinecarboxamide, N-(4-fluorophenyl)- has shown promising results in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has been shown to modulate G protein-coupled receptors (GPCRs), making it a potential lead compound for the development of novel therapeutics for neurological disorders.

The pharmacological profile of Pyrazinecarboxamide, N-(4-fluorophenyl)- has also been extensively studied. Preclinical data indicate that it possesses favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes are essential for its potential use as a drug candidate. Furthermore, its ability to cross the blood-brain barrier has been highlighted in several studies, suggesting its suitability for treating central nervous system (CNS) disorders.

In addition to its therapeutic potential, Pyrazinecarboxamide, N-(4-fluorophenyl)- has been explored for its utility as a research tool. Its ability to selectively interact with specific biological targets makes it valuable for probing cellular mechanisms and validating drug targets. Researchers have used this compound to gain insights into signaling pathways and protein interactions, contributing to a deeper understanding of disease mechanisms.

The safety profile of Pyrazinecarboxamide, N-(4-fluorophenyl)- is another critical aspect that has been investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity (NCE), further safety evaluations are necessary to ensure its safe use in humans.

In conclusion, Pyrazinecarboxamide, N-(4-fluorophenyl)- (CAS No. 320582-39-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activities, and good pharmacological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in the field.